Presents the front cover for this issue of the publication.

As electronic devices get smaller, more portable, and smarter, a new approach of realizing electronics in thin, soft, and even stretchable style that could be worn and attached to the skin, which is called skin electronics, has emerged and attracted much attention. To achieve well compliance, extend the maximum stretchability, promote the comfortability of wearing, and make the most use of the skin electronics, researchers are making efforts in different aspects. In this article, we summarized the recent advances in categories of materials science, design strategies and novel applications. Examples of skin electronics using various functional materials including piezoelectric, thermoelectric, etc., and soft conductive materials including PEDOT: PSS-based conductive polymer, carbon nanomaterials, metal-based materials and hydrogels were given. Different mechanics design strategies for enhancing mechanical performance and comfortability design strategies for better wearing experience were introduced. Lastly, practical applications of skin electronics in fields of smart healthcare and human-machine interface were discussed. Research focused on these aspects all boosted the development of skin electronics in different dimensions, with which combined together may help skin electronics take a leap into truly ubiquitous use in our daily life.

We report on optical and electrical properties of amorphous In-Ga-Mg-O (a-IGMO) films and characteristics of a-IGMO channel thin-film transistors which went through the reductive post-annealing process. Optical band-gap energies of a-IGMO films were larger than that of amorphous In-Ga-Zn-O (a-IGZO) films. Carrier density and Hall mobility of a-IGMO films with the reductive post-annealing were almost the same degree as those of a-IGZO films. Although the reductive annealing with the SiN x underlayer makes an a-IGZO film degenerate semiconductor and its TFT inoperative, a-IGMO TFTs successfully operated after this reductive process. Break-junction tunnelling spectroscopy which was applicable not to a-IGMO but to a-IGZO with the reductive process showed a noticeable density of state character in the vicinity of the Fermi level for a-IGZO, which is consistent with its property.

We provide a summary of the fundamentals of thermal management, outline the state-of-the-art in the field of thermal interface materials, and describe recent developments in graphene-based non-curing and curing composites used for thermal management. The discovery of unique heat conduction properties of graphene and few-layer graphene motivated research activities worldwide focused on creating efficient graphene-based thermal interface materials. While the initial focus of these studies was on obtaining the maximum possible thermal conductivity of the composites, recently the attention has shifted to practical problems of minimizing the thermal contact resistance at interfaces, optimizing the size distribution of graphene as filler, and addressing the issues of scalability, stability, and production costs at commercial scales. We conclude the review with a general outlook for commercial applications of graphene in the thermal management of electronics.

We fabricated nanocrystalline Ge films using radio-frequency (RF) magnetron plasma sputtering deposition under a high Ar-gas pressure. The Ge nanograins changed from amorphous to crystalline when the distance between the Ge sputtering target and the substrate was decreased to 5 mm and the RF input power was 11.8 W/cm 2 (60 W), where the deposition rate was as high as 660 nm/min. In addition, the size of the nanocrystalline grains increased from 100 to 307 nm when the RF input power for plasma production was increased from 11.8 W/cm 2 (60 W) to 17.7 W/cm 2 (90 W). In the developed narrow-gap plasma process at sub-Torr pressures, nanocrystalline Ge films were successfully fabricated on Cu substrates at low temperatures, without the substrate being heated. However, when annealing was conducted under an N 2 atmosphere, which is the conventional method to induce solid-phase crystallization, the amorphous Ge layer on a Cu substrate changed to a Cu 3 Ge crystal layer through interdiffusion of Ge and Cu atoms at 400–500 °C.

The phonon transport in the lateral direction for gap-controlled Si nanopillar (NP) /SiGe interlayer composite materials was investigated to eliminate heat generation in the channel area for advanced MOS transistors. The gap-controlled Si NP/SiGe composite layer showed 1/250 times lower thermal conductivity than Si bulk. Then, the phonon transport behavior in lateral direction could be predicted by the combination between the 3-omega measurement method for thermal conductivity and the Landauer approach for phonon transport in Si NP/Si 0.7 Ge 0.3 interlayer composite structure. We found that the NP structure could regulate the phonon transport in the lateral direction by changing the NP gaps by preventing the phonon transportation from the drain region and the potential heat generation. As such, this structure achieves the first step toward phonon transport management in the same electron transportation direction of planar-type MOSFETs and represents a promising solution to heat generation for advanced CMOS devices.

This study addresses the first feasible, and comprehensive approach to demonstrate a compact resistance-inductance-capacitance-conductance ( RLCG ) model for a multi-walled carbon nanotube bundle (MWB) and multilayered graphene nanoribbon (MLGNR) based tapered through silicon via ( T -TSV) along with the different shaped bumps. The physical structures of bumps accurately considered the effect of the high frequency resistive impact and the inter-metal dielectric (IMD) layer. A mathematical framework has been designed for the parasitics of the cylindrical, barrel, hourglass and the tapered bump structures. The bump and via parasitics have been computed by utilizing the current continuity expression, partial inductance method, splitting infinitesimally thin slices of bump and triangular arrangement of tube assemblage. In order to validate the proposed model, the EM simulation is performed and compared against the analytical results. A remarkable consistency of the analytical and EM simulation-based results supports the proposed model accuracy. Furthermore, when compared to the MWB based structures, the MLGNR -based tapered TSV shows a substantial improvement in power loss and crosstalk. Furthermore, regardless of via height, the TSV with tapered bump structure reduces the overall crosstalk induced delay by 33.22%, 28.90%, and 21.61%, respectively, when compared to the barrel, cylindrical and the hourglass structure.

We examine the question “Can Dirac materials exist in a nondegenerate statistical state?,” deriving and employing an identity for the thermodynamic Grand Potential $\Omega$ (per unit volume/area) in the low density nondegenerate statistical regime, relating it to the density $n$ as $\Omega = -\beta ^{-1} n$ ( $\beta ^{-1} = \kappa _{B} T$ is thermal energy, $\kappa _{B}$ is the Boltzmann constant, and $T$ is Kelvin temperature). The implications of this identity for Dirac materials are explored. The identity is universally valid for all thermodynamic systems in equilibrium in the nondegenerate, low density statistical regime, irrespective of size, dimensionality or applied static fields. Phenomena that may contribute to the realization of such a nondegenerate statistical equilibrium state in Dirac materials are discussed.

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A touch screen that combines a display and a touch sensor array is a critical component enabling human-machine interaction. The progress made in flexible touch screen technologies also vigorously drives the development and application of flexible electronics in various fields. Over the past decade, there have been enormous research and development efforts on new structures and materials for touch sensors in flexible displays, especially for flexible organic light-emitting diode (OLED) displays. Herein, this review discusses the mechanics and structures of flexible touch screens, including their benefits and drawbacks. The recent advances in the structures and electrode materials (e.g., ITO, silver nanowires, metal mesh, graphene, carbon nanotubes, and conductive polymers) are reviewed, and the challenges and prospects of these technologies are also explored.